Cas no 50607-32-4 (2H-Pyran-2-one,4-hydroxy-)

4-Hydroxy-2H-pyran-2-one is a heterocyclic organic compound featuring a pyranone core with a hydroxyl substituent at the 4-position. This structure imparts reactivity useful in synthetic chemistry, particularly as a precursor or intermediate in the synthesis of pharmaceuticals, agrochemicals, and fragrances. Its lactone functionality enables participation in ring-opening reactions, while the hydroxyl group offers additional sites for derivatization. The compound’s stability under controlled conditions and compatibility with various reaction conditions enhance its utility in multi-step organic syntheses. Its role in forming biologically active derivatives makes it valuable for research and industrial applications requiring precise molecular modifications. Proper handling and storage are recommended to maintain its integrity.
2H-Pyran-2-one,4-hydroxy- structure
2H-Pyran-2-one,4-hydroxy- structure
Product Name:2H-Pyran-2-one,4-hydroxy-
CAS No:50607-32-4
MF:C5H4O3
MW:112.083461761475
CID:370805
PubChem ID:54682472
Update Time:2025-05-28

2H-Pyran-2-one,4-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • 2H-Pyran-2-one,4-hydroxy-
    • 4-hydroxypyran-2-one
    • starbld0008292
    • SCHEMBL10200
    • 2-hydroxy-4-pyrone
    • 2-hydroxy-4h-pyran-4-one
    • 4-hydroxy-2-pyrone
    • 31470-07-2
    • 4-hydroxy-2H-pyran-2-one
    • VNZOLPIHDIJPBZ-UHFFFAOYSA-N
    • AKOS005166955
    • 2H-Pyran-2-one, 4-hydroxy-
    • 50607-32-4
    • AKOS006306302
    • AT26917
    • EN300-4272683
    • Z1198306031
    • SCHEMBL1187892
    • DTXSID40198657
    • Inchi: 1S/C5H4O3/c6-4-1-2-8-5(7)3-4/h1-3,6H
    • InChI Key: VNZOLPIHDIJPBZ-UHFFFAOYSA-N
    • SMILES: O1C=CC(=CC1=O)O

Computed Properties

  • Exact Mass: 112.01602
  • Monoisotopic Mass: 112.016
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 0.1
  • Topological Polar Surface Area: 46.5A^2

Experimental Properties

  • Density: 1.483
  • Boiling Point: 299.1°C at 760 mmHg
  • Flash Point: 140.1°C
  • Refractive Index: 1.592
  • PSA: 46.53

2H-Pyran-2-one,4-hydroxy- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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